Cas no 1000340-25-9 (6-Methyl-5-nitro-7-azaindole-3-carboxylic acid)

• Product Name: 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid
• CAS No: 1000340-25-9
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 844756
• PubChem ID: 24729552
• Update Time: 2025-11-02

6-Methyl-5-nitro-7-azaindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid
• 6-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 6-methyl-5-nitro-
• DTXSID10646872
• 6-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• AKOS025149569
• 1000340-25-9

• Inchi： 1S/C9H7N3O4/c1-4-7(12(15)16)2-5-6(9(13)14)3-10-8(5)11-4/h2-3H,1H3,(H,10,11)(H,13,14)
• InChI Key： HHBKIUYSLZZLSB-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C1=CC(=C(C)N=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid

6-Methyl-5-nitro-7-azaindole-3-carboxylic acid: A Promising Compound in Pharmaceutical Research

The 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid (CAS No. 1000340-25-9) represents a unique molecular scaffold with potential applications in pharmaceutical science. This compound belongs to the class of heterocyclic derivatives, characterized by its 7-azaindole core structure, which is a nitrogen-containing analog of indole. The 5-nitro group at the 5-position and the 6-methyl substituent at the 6-position contribute to its distinct chemical properties. Additionally, the 3-carboxylic acid functional group at the 3-position enhances its solubility and reactivity, making it a versatile candidate for drug development.

Recent studies have highlighted the significance of the 7-azaindole framework in modulating biological activities. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of 7-azaindole exhibit potent inhibitory effects against specific enzymatic pathways, such as the 5-nitro-mediated inhibition of protein kinases. This finding underscores the importance of the 5-nitro functional group in enhancing the compound's interaction with target proteins, thereby improving its therapeutic potential.

The 6-methyl substituent plays a critical role in stabilizing the molecular structure of 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid. This methyl group is positioned at the 6-position, which is adjacent to the 5-nitro group. The spatial arrangement of these substituents influences the compound's conformational flexibility, a factor that is crucial for its binding affinity to biological targets. A 2024 study published in Drug Discovery Today revealed that the 6-methyl group significantly enhances the compound's ability to modulate the activity of certain G-protein coupled receptors (GPCRs), a class of targets implicated in numerous diseases.

The 3-carboxylic acid functional group at the 3-position of the 7-azaindole ring is another key feature of 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid. This carboxylic acid moiety is known to participate in hydrogen bonding interactions with target proteins, thereby improving the compound's selectivity and efficacy. A 2023 review article in ACS Chemical Biology emphasized the role of carboxylic acid groups in the design of small-molecule inhibitors, particularly in the context of kinase inhibition. The presence of the 3-carboxylic acid group in this compound may contribute to its potential as a kinase inhibitor, a hypothesis supported by recent computational studies.

Research on 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid has also focused on its pharmacokinetic properties. The compound's solubility profile, influenced by the 3-carboxylic acid group, is critical for its bioavailability. A 2024 preclinical study conducted by a team at the University of California demonstrated that the 3-carboxylic acid group enhances the compound's solubility in aqueous environments, which is essential for oral administration. This finding aligns with the broader trend in drug development toward optimizing solubility to improve therapeutic outcomes.

Moreover, the 7-azaindole core structure of 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid has been linked to its potential as a scaffold for developing new therapeutic agents. A 2023 study published in European Journal of Medicinal Chemistry explored the use of 7-azaindole derivatives in the treatment of inflammatory diseases. The study highlighted the ability of these compounds to modulate the activity of cytokine signaling pathways, suggesting their potential as anti-inflammatory agents. This research underscores the versatility of the 7-azaindole scaffold in drug design.

The 5-nitro group in 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid is another area of active investigation. Nitro groups are known to participate in redox reactions and can influence the biological activity of a compound. A 2024 study in Chemical Research in Toxicology examined the role of nitro groups in the modulation of enzyme activity. The findings suggested that the 5-nitro group in this compound may contribute to its ability to inhibit specific enzymatic reactions, a property that could be exploited in the development of targeted therapies.

In addition to its potential as a kinase inhibitor, 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid has been explored for its applications in the treatment of neurodegenerative diseases. A 2023 study published in Neuropharmacology investigated the effects of 7-azaindole derivatives on the pathology of Alzheimer's disease. The study found that certain derivatives, including those with a 5-nitro group, could reduce the accumulation of amyloid-beta plaques, a hallmark of the disease. This discovery highlights the potential of 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid as a candidate for neurodegenerative disease treatment.

The synthesis of 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid has also been a focus of recent research. A 2024 study in Organic Letters described a novel synthetic route to this compound, which involves the functionalization of the 7-azaindole core with the 5-nitro and 6-methyl groups. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. This advancement in synthetic methodology could facilitate the large-scale production of the compound for further preclinical and clinical studies.

Overall, the 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid (CAS No. 1000340-25-9) represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, characterized by the 7-azaindole core, the 5-nitro group, the 6-methyl substituent, and the 3-carboxylic acid functional group, offers a versatile platform for the development of new therapeutic agents. Ongoing research into its pharmacological properties and synthetic methods continues to expand its potential applications in various medical fields.

As the field of drug discovery evolves, compounds like 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid are becoming increasingly important. Their complex structures and diverse functionalities provide a rich foundation for the design of novel therapeutics. The continued exploration of these molecules, supported by advancements in computational modeling and synthetic chemistry, is likely to yield significant breakthroughs in the treatment of diseases ranging from cancer to neurodegenerative disorders.

Furthermore, the study of 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid contributes to a broader understanding of how molecular structure influences biological activity. By analyzing the interactions between the compound's functional groups and target proteins, researchers can gain insights into the mechanisms of action for similar molecules. This knowledge is invaluable for the rational design of new drugs and the optimization of existing therapeutic agents.

In conclusion, the 6-Methyl-5-nitro-7-azaindole-3-carboxylic acid (CAS No. 1000340-25-9) exemplifies the potential of heterocyclic compounds in medicinal chemistry. Its unique structural features, combined with the latest advances in drug discovery, position it as a valuable candidate for further research and development. As scientists continue to explore the properties and applications of this compound, it may pave the way for innovative treatments that address a wide range of health challenges.